N-cyclopentyl-5-[1-[(2-methylphenyl)methyl]-2,4-dioxoquinazolin-3-yl]pentanamide

• IUPAC Name: N-cyclopentyl-5-[1-[(2-methylphenyl)methyl]-2,4-dioxoquinazolin-3-yl]pentanamide
• InChI: InChI=1S/C26H31N3O3/c1-19-10-2-3-11-20(19)18-29-23-15-7-6-14-22(23)25(31)28(26(29)32)17-9-8-16-24(30)27-21-12-4-5-13-21/h2-3,6-7,10-11,14-15,21H,4-5,8-9,12-13,16-18H2,1H3,(H,27,30)
• InChI Key: QBTDIEXJDVEHIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C(=O)N(C2=O)CCCCC(=O)NC4CCCC4
• Molecular Formula: C26H31N3O3
• Molecular Weight: 433.5 g/mol

Description

“N-cyclopentyl-5-[1-[(2-methylphenyl)methyl]-2,4-dioxoquinazolin-3-yl]pentanamide” is a complex organic compound. It contains a cyclopentyl group, a methylphenyl group, a quinazolinone group, and a pentanamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclopentyl and methylphenyl groups are likely to provide significant steric bulk, while the quinazolinone and pentanamide groups could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the quinazolinone group could potentially undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide and the quinazolinone could increase its solubility in polar solvents.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. It could be interesting to investigate its biological activity, given the presence of functional groups that are common in biologically active compounds.